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Compound of Interest

Compound Name: O-Benzyl-DL -serine

Cat. No.: B1265372

O-Benzyl-DL-serine: A Technical Guide to Safety
and Handling

For Researchers, Scientists, and Drug Development Professionals

O-Benzyl-DL-serine is a derivative of the amino acid serine, widely utilized as a building block
in peptide synthesis and as an intermediate in the development of pharmaceuticals.[1][2][3] Its
unique structure, featuring a benzyl-protected hydroxyl group, allows for selective chemical
reactions, making it a valuable compound in medicinal chemistry and biochemical research.[1]
[3] This guide provides a comprehensive overview of the safety data and handling precautions
for O-Benzyl-DL-serine to ensure its safe use in a laboratory and research environment.

Chemical and Physical Properties

A summary of the key physical and chemical properties of O-Benzyl-DL-serine is presented
below. This data is essential for understanding its behavior under various experimental
conditions.
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Property Value Source(s)

Molecular Formula C10H13NO3 [L1[41511611 71

Molecular Weight 195.21 - 195.22 g/mol [41517]
White to off-white

Appearance . [1][5][6]
solid/powder/crystal

Melting Point 225 °C /437 °F [5]

N ] 359.1°C at 760mmHg

Boiling Point ) [2]

(Predicted)
- Insoluble in water.[5][6] Does
Solubility

not mix well with water.[8]

Vapor Pressure

Negligible / No information

available

[5]i8]

Density

1.217 g/cm3 (Predicted)

[2]

CAS Number

5445-44-3

(516171

Hazard Identification and Classification

According to multiple safety data sheets, O-Benzyl-DL-serine is not classified as a hazardous
substance under OSHA 29 CFR 1910.1200 and Regulation (EC) No 1272/2008.[8][9] However,
some suppliers provide GHS hazard statements indicating potential for mild irritation.

o GHS Classification: While most reports indicate it does not meet GHS hazard criteria, some
notifications to the ECHA C&L Inventory include warnings for skin irritation (H315), serious
eye irritation (H319), and respiratory irritation (H335).[4]

e Primary Health Effects: The material is not considered harmful by ingestion.[8] Direct eye
contact may cause temporary discomfort, such as tearing or redness.[8] Skin irritation is not
expected based on animal models, but good hygiene practices are recommended.[8] Open
cuts or abraded skin should not be exposed to this material.[8]
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Safe Handling and Personal Protective Equipment
(PPE)

Adherence to proper handling procedures is crucial to minimize exposure and ensure a safe
working environment.

Engineering Controls

e Use in a well-ventilated area.[10]

o Employ local exhaust ventilation to keep airborne concentrations low, especially when
handling the powder form.[9][10]

Personal Protective Equipment (PPE)

A standard workflow for handling O-Benzyl-DL-serine, including the use of PPE, is outlined
below.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://aksci.com/sds/E466_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/B0860_EU_6N.pdf
https://aksci.com/sds/E466_SDS.pdf
https://www.benchchem.com/product/b1265372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Assess Risks

'

Review SDS

roceed to PPE

Don Personal Protective Equipment (PPE)

Safety Glasses / Goggles
(EN166 or OSHA 29 CFR 1910.133)

:

Chemical Resistant Gloves

'

Lab Coat / Protective Clothing

4

Respiratory Protection (if dust is generated)

Proceed to Handling

Handling ;rocedure

Work in a Ventilated Area

'

Avoid Dust Formation

'

Avoid Contact with Skin, Eyes, Clothing

'

Wash Hands Thoroughly After Handling

Click to download full resolution via product page

Caption: Workflow for Safe Handling of O-Benzyl-DL-serine.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1265372?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.[5][10]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]
[8][10]

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator or equivalent.

e Hygiene: Do not eat, drink, or smoke when handling.[10] Wash hands thoroughly after use.
[9][10] Change contaminated clothing.

First Aid Measures

In case of exposure, follow these first aid protocols.

Inhalation // Skin Contact / Eye Contact Ingestion

Remove to Fresh Air Flush Skin with Running Water (and soap if available) Wash Out Immediately with Water for at Least 15 Minutes Clean Mouth with Water

Keep at Rest in a Comfortable Position Remove Contaminated Clothing Remove Contact Lenses if Present and Easy to Do Drink Plenty of Water
Do NOT Induce Vomiting

Seek Medical Attention if You Feel Unwell

Seek Medical Attention if Discomfort Persists Seek Medical Attention in Event of Irritation Seek Medical Attention if Irritation Continues

Click to download full resolution via product page

Caption: First Aid Procedures for O-Benzyl-DL-serine Exposure.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL19491&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/E466_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL19491&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-236206.pdf
https://aksci.com/sds/E466_SDS.pdf
https://aksci.com/sds/E466_SDS.pdf
https://www.tcichemicals.com/BE/en/sds/B0860_EU_6N.pdf
https://aksci.com/sds/E466_SDS.pdf
https://www.benchchem.com/product/b1265372?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 Inhalation: If dust is inhaled, remove the person to fresh air.[6][8] Encourage the patient to
blow their nose to ensure a clear breathing passage.[8] If irritation or discomfort persists,
seek medical attention.[6][8]

o Skin Contact: Flush skin and hair with running water and soap if available.[8] Remove any
contaminated clothing.[10] Seek medical attention if irritation occurs.[8]

o Eye Contact: Immediately wash out the eyes with water for at least 15 minutes.[6][10] If
irritation continues, seek medical attention.[8]

 Ingestion: Rinse the mouth with water and then drink plenty of water.[6][10] Do not induce
vomiting.[10] First aid is not generally required, but if in doubt or if symptoms occur, contact a
doctor or Poisons Information Center.[6][8]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

» Suitable Extinguishing Media: Use water spray, dry chemical powder, carbon dioxide, or
chemical foam.[8][10]

» Specific Hazards: The product is considered combustible. Thermal decomposition can lead
to the release of irritating gases and vapors, including carbon oxides and nitrogen oxides.[6]
[10]

¢ Protective Equipment: In the event of a fire, wear a self-contained breathing apparatus
(SCBA) and full protective gear.[5][10]

Accidental Release Measures

The following workflow should be initiated in the event of a spill.
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Spill Detected

[Ensure Adequate VentilatiorD

l

ENear Full PPE (see section 3.29

:

G’revent Further Leak or Spill if Safe]

:

[Clean Up Spills Immediate@

T~

@Iinor Spill: Sweep Up or Absorb with Inert MateriaD G/Iajor Spill: Clear Area and Move UpwincD

\ /

G’Iace into Suitable Disposal Containea

l

G’revent Entry into Drains, Waterways, So@

l

@ispose of Waste According to Local Regulation%

Click to download full resolution via product page

Caption: Emergency Protocol for Accidental Spills.
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» Personal Precautions: Ensure the area is well-ventilated.[10] Wear appropriate personal
protective equipment.[10]

e Environmental Precautions: Do not let the product enter drains, waterways, or soil.[10]

o Containment and Cleanup: For minor spills, clean up immediately.[8] For major spills, clear
the area of personnel and move upwind.[8] Sweep up or absorb the material with an inert
substance and place it into a suitable container for disposal.[6][10] Avoid generating dust.[6]

Storage and Stability

o Storage Conditions: Store in original, tightly sealed containers in a cool, dry, and well-
ventilated place.[5][8][10] A recommended storage temperature is between 0 - 8 °C.[1]

o Stability: The product is stable under normal conditions.[5][6]
e Incompatible Materials: Avoid contact with strong oxidizing agents.[5][8]

e Hazardous Reactions: Hazardous polymerization will not occur.[5][8]

Toxicological and Ecological Information
Toxicological Information

» Acute Toxicity: No significant acute toxicological data has been identified in literature
searches.[8] The material has not been classified as "harmful by ingestion” due to a lack of
corroborating evidence.[8]

Ecological Information

o Ecotoxicity: No specific data is available.[8] It is advised not to empty the product into drains.

[5]16]

» Persistence and Degradability: The substance is expected to have high persistence in
water/soil.[8] It is insoluble in water, making it not likely to be mobile in the environment.[5][6]

e Bioaccumulation: It may have some potential to bioaccumulate.[6]
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This guide is intended to provide essential safety and handling information for O-Benzyl-DL-
serine. It is imperative for all users to review the full Safety Data Sheet (SDS) from their
specific supplier before use and to be thoroughly trained in laboratory safety procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [O-Benzyl-DL-serine safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265372#0-benzyl-dl-serine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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